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Cat. No.: B085924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Indium tribromide (InBr₃), a versatile Lewis acid, has garnered significant attention in various

fields of chemical research and development. Its unique properties, including its tolerance to

water and its catalytic activity in a wide range of organic transformations, make it a compound

of considerable interest. This technical guide provides a comprehensive overview of the

chemical properties of Indium tribromide, with a focus on its synthesis, structure, reactivity,

and applications in organic synthesis. The information is presented to be a valuable resource

for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Indium Tribromide
Indium tribromide is a white to off-white, hygroscopic crystalline solid.[1][2] It is commercially

available and can be synthesized through the direct reaction of indium metal with bromine.[3]

Key physical and chemical properties are summarized in the tables below.
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Property Value References

Molecular Formula InBr₃ [3]

Molar Mass 354.53 g/mol [1]

Appearance
White to off-white hygroscopic

powder/crystalline solid
[1][2]

Melting Point 436 °C [4]

Boiling Point 656 °C [5]

Density 4.96 g/cm³ at 25 °C [1]

Solubility in Water 414 g/100 mL at 20 °C [1]

Thermodynamic Properties
Property Value References

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-428.9 kJ/mol [1]

Synthesis and Structure
Experimental Protocol: Synthesis of Indium Tribromide
The primary method for the synthesis of Indium tribromide involves the direct combination of

elemental indium and bromine.[3] A general laboratory-scale procedure is outlined below,

based on the original work by Baxter and Alter.

Materials:

Indium metal (powder or shavings)

Liquid bromine

A reaction tube made of borosilicate glass

A tube furnace
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Inert gas supply (e.g., argon or nitrogen)

Procedure:

A weighed amount of indium metal is placed in the reaction tube.

The tube is flushed with an inert gas to remove air and moisture.

A stoichiometric amount of bromine is carefully introduced into the tube. The reaction is

highly exothermic and should be controlled by cooling the reaction vessel.

The tube is sealed or connected to a reflux condenser under a positive pressure of inert gas.

The mixture is gently heated in a tube furnace to initiate and sustain the reaction.

Once the reaction is complete, the product, Indium tribromide, is purified by sublimation

under reduced pressure.

The purified Indium tribromide is collected as a white to pale yellow crystalline solid and

should be stored in a desiccator due to its hygroscopic nature.

Crystal and Molecular Structure
In the solid state, Indium tribromide adopts a monoclinic crystal structure, isostructural with

aluminum trichloride.[1] The indium atoms are six-coordinate, forming a layered lattice. In the

molten and gaseous phases, Indium tribromide exists predominantly as a dimer, In₂Br₆.[1] In

this dimeric form, two InBr₃ units are connected by two bridging bromine atoms, with each

indium atom being tetrahedrally coordinated.
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Dimeric Structure of Indium Tribromide (In₂Br₆)
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Lewis Acidity and Catalytic Activity of InBr₃

Indium Tribromide (InBr₃)

Acts as a Lewis Acid
(electron pair acceptor)

Activates Electrophiles
and Nucleophiles

Catalyzes Organic Reactions

Applications in Synthesis:
- Friedel-Crafts

- Michael Additions
- Cyanations, etc.
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Workflow for InBr₃-Catalyzed Acylal Synthesis

Start: Aldehyde, Acetic Anhydride, InBr₃ (cat.)

Stir at Room Temperature

Monitor by TLC/GC

Work-up:
1. Add Ethyl Acetate

2. Wash with NaOH, Brine, H₂O

Reaction Complete

Isolate Organic Layer
Dry with Na₂SO₄

Remove Solvent

Product: Acylal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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